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Compound of Interest

Compound Name: trideuterio(113C)methanol

Cat. No.: B15088662 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of trideuterio(¹³C)methanol, a crucial

isotopically labeled compound in advanced scientific research. This guide details its chemical

and physical properties, synthesis, and key applications, supported by experimental protocols

and data visualizations.

Core Identifiers and Properties
Trideuterio(¹³C)methanol, with the chemical formula ¹³CD₃OH, is a stable isotope-labeled

analog of methanol. The incorporation of a Carbon-13 atom and three deuterium atoms makes

it an invaluable tool in a variety of analytical and metabolic studies.

Chemical Identifiers
A clear identification of trideuterio(¹³C)methanol is essential for procurement and regulatory

purposes. The primary identifiers are summarized in the table below.
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Identifier Value

CAS Number 93704-35-9[1]

Linear Formula ¹³CD₃OH[1]

Synonyms Methyl-¹³C,d₃ alcohol[1]

InChI Key OKKJLVBELUTLKV-KQORAOOSSA-N[1]

MDL Number MFCD08702852[1]

PubChem Substance ID 329759160[1]

Physicochemical Properties
The key physical and chemical properties of trideuterio(¹³C)methanol are outlined below,

providing essential data for experimental design and safety considerations.

Property Value

Molecular Weight 36.05 g/mol [1]

Density 0.888 g/mL at 25 °C (lit.)[1]

Boiling Point 64.7 °C (lit.)[1]

Melting Point -98 °C (lit.)[1]

Flash Point 9.7 °C - closed cup[1]

Isotopic Purity 99 atom % ¹³C, 98 atom % D[1]

Appearance Colorless liquid

Synthesis of Trideuterio(¹³C)methanol
The synthesis of trideuterio(¹³C)methanol involves the catalytic hydrogenation of ¹³C-labeled

carbon monoxide with deuterium gas. This process is typically carried out at high pressure and

temperature over a suitable catalyst, such as a copper-zinc oxide-alumina (Cu/ZnO/Al₂O₃)

catalyst.
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A generalized reaction scheme is as follows:

¹³CO + 2D₂ → ¹³CD₃OD

While a specific, detailed experimental protocol for the synthesis of trideuterio(¹³C)methanol is

not readily available in public literature, the general principles of methanol synthesis can be

applied. The process involves passing a mixture of ¹³C-carbon monoxide and deuterium gas

over the catalyst bed in a reactor under controlled conditions. The resulting product is then

purified by distillation to obtain high-purity trideuterio(¹³C)methanol.

¹³C-Carbon Monoxide

High-Pressure Reactor

Deuterium Gas
Cu/ZnO/Al₂O₃ Catalyst

(High T, High P)

Crude ¹³CD₃OH

Distillation

Pure ¹³CD₃OH

Click to download full resolution via product page

A simplified workflow for the synthesis of trideuterio(¹³C)methanol.

Key Applications and Experimental Protocols
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Trideuterio(¹³C)methanol serves as a critical tool in various research fields, primarily due to its

utility as a tracer in metabolic studies and as an internal standard in analytical chemistry.

Metabolic Flux Analysis (MFA)
Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of

metabolic reactions within a biological system. ¹³C-based MFA is considered the gold standard

for determining in vivo metabolic fluxes. In this context, trideuterio(¹³C)methanol can be used as

a labeled substrate for methylotrophic organisms, such as the yeast Pichia pastoris, which can

utilize methanol as a sole carbon source.

Experimental Protocol: ¹³C-MFA in Pichia pastoris

Cell Culture: Cultivate Pichia pastoris in a chemically defined medium where a specific

proportion of the standard methanol is replaced with trideuterio(¹³C)methanol. The cells

should be grown in a chemostat to achieve a metabolic steady state.

Metabolite Extraction: Quench the metabolism of the harvested cells rapidly, often using cold

methanol, and then extract the intracellular metabolites.

Derivatization: Derivatize the extracted metabolites to make them volatile for Gas

Chromatography-Mass Spectrometry (GC-MS) analysis.

GC-MS Analysis: Analyze the derivatized metabolites by GC-MS to determine the mass

isotopomer distribution of key metabolites.

Data Analysis: Use specialized software to calculate the intracellular metabolic fluxes from

the mass isotopomer data and a stoichiometric model of the organism's metabolism.
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Experimental Phase

Data Analysis Phase

Cell Culture with ¹³CD₃OH Metabolic Quenching Metabolite Extraction Derivatization GC-MS Analysis

Mass Isotopomer
Distribution Flux Calculation Software Metabolic Flux Map

Click to download full resolution via product page

Workflow for ¹³C-Metabolic Flux Analysis using ¹³CD₃OH.

Quantitative Proteomics (SILAC)
While Stable Isotope Labeling by Amino acids in Cell culture (SILAC) traditionally uses labeled

amino acids, organisms that can synthesize amino acids from a single carbon source like

methanol can be adapted for SILAC-based quantitative proteomics using

trideuterio(¹³C)methanol. This allows for the differential proteomic analysis of cells grown in

"light" (unlabeled methanol) versus "heavy" (¹³CD₃OH) media.

Experimental Protocol: SILAC-based Proteomics in Methylotrophic Yeast

Cell Culture: Grow two populations of methylotrophic yeast. One in a medium containing

standard methanol ("light") and the other in a medium with trideuterio(¹³C)methanol

("heavy"). Ensure complete incorporation of the labeled methanol into the proteome over

several cell divisions.

Sample Preparation: Combine equal amounts of protein from the "light" and "heavy" cell

lysates.

Protein Digestion: Digest the combined protein mixture into peptides using an enzyme such

as trypsin.
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LC-MS/MS Analysis: Analyze the peptide mixture using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Data Analysis: Identify and quantify the relative abundance of proteins by comparing the

signal intensities of the "light" and "heavy" peptide pairs in the mass spectra.

Internal Standard in Quantitative Mass Spectrometry
Trideuterio(¹³C)methanol is an excellent internal standard for the quantitative analysis of

methanol and other small volatile organic compounds by mass spectrometry. Its chemical

behavior is nearly identical to its unlabeled counterpart, but it is distinguishable by its higher

mass.

Experimental Protocol: Quantification of Methanol using ¹³CD₃OH as an Internal Standard

Sample Preparation: To each sample and calibration standard, add a known amount of

trideuterio(¹³C)methanol as the internal standard.

Extraction: If necessary, perform a sample extraction, for example, using headspace solid-

phase microextraction (SPME) for volatile analysis.

GC-MS Analysis: Analyze the samples using GC-MS. Monitor the characteristic ions for both

unlabeled methanol and the trideuterio(¹³C)methanol internal standard.

Quantification: Construct a calibration curve by plotting the ratio of the peak area of the

analyte to the peak area of the internal standard against the concentration of the analyte in

the calibration standards. Determine the concentration of the analyte in the samples from

this calibration curve.

Safety and Handling
Trideuterio(¹³C)methanol should be handled with the same precautions as unlabeled methanol.

It is a flammable liquid and is toxic if ingested, inhaled, or absorbed through the skin. Always

work in a well-ventilated area, preferably a fume hood, and wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Hazard and Precautionary Statements:
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Hazard Statements: H225 (Highly flammable liquid and vapor), H301 + H311 + H331 (Toxic

if swallowed, in contact with skin or if inhaled), H370 (Causes damage to organs).[1]

Precautionary Statements: P210 (Keep away from heat, hot surfaces, sparks, open flames

and other ignition sources. No smoking), P280 (Wear protective gloves/protective

clothing/eye protection/face protection), P301 + P310 (IF SWALLOWED: Immediately call a

POISON CENTER/doctor).[1]

This technical guide provides a foundational understanding of trideuterio(¹³C)methanol, its

properties, synthesis, and key applications in scientific research. For specific experimental

applications, it is always recommended to consult detailed protocols from peer-reviewed

literature and to adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/261757855_13C-Based_Metabolic_Flux_Analysis_in_Yeast_The_Pichia_pastoris_Case
https://www.researchgate.net/publication/261757855_13C-Based_Metabolic_Flux_Analysis_in_Yeast_The_Pichia_pastoris_Case
https://www.benchchem.com/product/b15088662?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/261757855_13C-Based_Metabolic_Flux_Analysis_in_Yeast_The_Pichia_pastoris_Case
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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